hydrocortisone 21-(sodium sulphate)
hydrocortisone 21-(sodium sulphate)
Brand Name:
Vulcanchem
CAS No.:
1852-36-4
VCID:
VC0180668
InChI:
InChI=1S/C21H30O8S.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H,26,27,28);/q;+1/p-1/t14-,15-,16-,18+,19-,20-,21-;/m0./s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)[O-])O)C)O.[Na+]
Molecular Formula:
C21H29NaO8S
Molecular Weight:
464.5 g/mol
hydrocortisone 21-(sodium sulphate)
CAS No.: 1852-36-4
Main Products
VCID: VC0180668
Molecular Formula: C21H29NaO8S
Molecular Weight: 464.5 g/mol
| CAS No. | 1852-36-4 |
|---|---|
| Product Name | hydrocortisone 21-(sodium sulphate) |
| Molecular Formula | C21H29NaO8S |
| Molecular Weight | 464.5 g/mol |
| IUPAC Name | sodium;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] sulfate |
| Standard InChI | InChI=1S/C21H30O8S.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H,26,27,28);/q;+1/p-1/t14-,15-,16-,18+,19-,20-,21-;/m0./s1 |
| Standard InChIKey | DJKQHUMDQFOLHE-WDCKKOMHSA-M |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)COS(=O)(=O)[O-])O)C)O.[Na+] |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)[O-])O)C)O.[Na+] |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)[O-])O)C)O.[Na+] |
| PubChem Compound | 23674504 |
| Last Modified | Nov 11 2021 |
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